Cas no 124350-67-0 (Benzenecarboperoxoicacid, tert-hexyl ester)

• Product name: Benzenecarboperoxoicacid, tert-hexyl ester
• CAS No: 124350-67-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 159789
• PubChem ID: 18688557

Benzenecarboperoxoicacid, tert-hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboperoxoicacid, tert-hexyl ester
• 2-methylpentan-2-yl benzenecarboperoxoate
• Perhexyl Z
• tert-Hexyl peroxybenzoate
• t-Hexyl peroxybenzoate
• 124350-67-0
• SCHEMBL28733
• DTXSID80595601

• Inchi： InChI=1S/C13H18O3/c1-4-10-13(2,3)16-15-12(14)11-8-6-5-7-9-11/h5-9H,4,10H2,1-3H3
• InChI Key： WXDJDZIIPSOZAH-UHFFFAOYSA-N
• SMILES： CCCC(OOC(C1C=CC=CC=1)=O)(C)C

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 35.53000
• LogP: 3.35370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Peroxybenzoic acids and derivatives